Journal Name:Nano Today
Journal ISSN:1748-0132
IF:18.962
Journal Website:http://www.journals.elsevier.com/nano-today/
Year of Origin:2006
Publisher:Elsevier
Number of Articles Per Year:51
Publishing Cycle:Quarterly
OA or Not:Not
Nano Today ( IF 18.962 ) Pub Date: 2022-10-11 , DOI:
10.1111/jmi.13147
X-ray-computed tomography with sub-micron resolution (nano-CT) is one of the most useful techniques to examine the 3D microstructure of materials down to voxel sizes 10 nm. However, since size and shape of samples have considerable influence on acquisition time and data quality, adapted and universally applicable workflows are needed. Three novel workflows for sample preparation using ultra-short pulsed lasers are presented which allow for reproducible fabrication, safe extraction and mounting of samples. Their application potential is illustrated via nano-CT measurements of glass ceramics as well as a laser-modified glass. Since the according sample geometries take also the requirements of other analytical techniques such as transmission electron microscopy into account, samples prepared according to the new workflows can be furthermore seen as a starting point for correlative microstructural analyses involving multiple techniques.
Nano Today ( IF 18.962 ) Pub Date: 2023-03-04 , DOI:
10.1111/jmi.13183
The advent of atomic force microscopy (AFM) provides an amazing instrument for characterising the structures and properties of living biological systems under aqueous conditions with unprecedented spatiotemporal resolution. In addition to its own unique capabilities for applications in life sciences, AFM is highly compatible and has been widely integrated with various complementary techniques to simultaneously sense the multidimensional (biological, chemical and physical) properties of biological systems, offering novel possibilities for comprehensively revealing the underlying mechanisms guiding life activities particularly in the studies of single cells. Herein, typical combinations of AFM and complementary techniques (including optical microscopy, ultrasound, infrared spectroscopy, Raman spectroscopy, fluidic force microscopy and traction force microscopy) and their applications in single-cell analysis are reviewed. The future perspectives are also provided.
Nano Today ( IF 18.962 ) Pub Date: 2023-02-17 , DOI:
10.1111/jmi.13177
Scanning transmission electron microscopy images can be complex to interpret on the atomic scale as the contrast is sensitive to multiple factors such as sample thickness, composition, defects and aberrations. Simulations are commonly used to validate or interpret real experimental images, but they come at a cost of either long computation times or specialist hardware such as graphics processing units. Recent works in compressive sensing for experimental STEM images have shown that it is possible to significantly reduce the amount of acquired signal and still recover the full image without significant loss of image quality, and therefore it is proposed here that similar methods can be applied to STEM simulations. In this paper, we demonstrate a method that can significantly increase the efficiency of STEM simulations through a targeted sampling strategy, along with a new approach to independently subsample each frozen phonon layer. We show the effectiveness of this method by simulating a SrTiO3 grain boundary and monolayer 2H-MoS2 containing a sulphur vacancy using the abTEM software. We also show how this method is not limited to only traditional multislice methods, but also increases the speed of the PRISM simulation method. Furthermore, we discuss the possibility for STEM simulations to seed the acquisition of real data, to potentially lead the way to self-driving (correcting) STEM.
Nano Today ( IF 18.962 ) Pub Date: 2023-06-26 , DOI:
10.1111/jmi.13212
Many diseases are related to changes in the biomechanical properties of cells; their study can provide a theoretical basis for drug screening and can explain the internal working of living cells. In this study, the biomechanical properties of nephrocytes (VERO cells), hepatocytes (HL-7702 cells), and hepatoma cells (SMCC-7721 cells) in culture were detected by atomic force microscopy (AFM) to analyse the side effects of colchicine at different concentrations (0.1 μg/mL (A) and 0.2 μg/mL (B)) at the nanoscale for 2, 4 and 6 h. Compared with the corresponding control cells, the damage to the treated cells increased in a dose-dependent manner. Among normal cells, the injury of nephrocytes (VERO cells) was markedly worse than that of hepatocytes (HL-7702 cells) in both colchicine solutions A and B. Based on the analyses of biomechanical properties, the colchicine solution reduced the rate of division and inhibited metastasis of SMCC-7721 cells. By comparing these two concentrations, we found that the anticancer effect of colchicine solution A was greater than that of solution B. Studying the mechanical properties of biological cells can help understand the mechanism of drug action at the molecular level and provide a theoretical basis for preventing the emergence and diagnosis of diseases at the nanoscale.
Nano Today ( IF 18.962 ) Pub Date: 2023-05-18 , DOI:
10.1111/jmi.13192
Recent advances in microscopy imaging and image analysis motivate more and more institutes worldwide to establish dedicated core-facilities for bioimage analysis. To maximise the benefits research groups at these institutes gain from their core-facilities, they should be established to fit well into their respective environment. In this article, we introduce common collaborator requests and corresponding potential services core-facilities can offer. We also discuss potential competing interests between the targeted missions and implementations of services to guide decision makers and core-facility founders to circumvent common pitfalls.
Nano Today ( IF 18.962 ) Pub Date: 2023-03-02 , DOI:
10.1111/jmi.13180
The composition, structural features, surface morphology, roughness parameters, particle size, and magnetic features of nanostructured Fe-Co-Ni deposits manufactured on conducting indium tin oxide-coated glasses at various electrolyte pH values are studied. The deposit produced at low electrolyte pH contains slightly higher Fe and Co contents but lower Ni content compared to deposits fabricated at high pH values. Further composition analysis confirms that the reduction rates of Fe2+ and Co2+ are higher than the Ni2+ reduction rate. The films consist of nano-sized crystallites with a strong [111] preferred orientation. The results also reveal that the crystallization of the thin films is affected by the electrolyte pH. Surface analysis shows that the deposit surfaces are composed of nano-sized particles with different diameters. The mean particle diameter and surface roughness decrease as the pH of the electrolyte decreases. The effect of the electrolyte pH on the morphology is also discussed in terms of surface skewness and kurtosis parameters. Magnetic analysis shows that the resultant deposits have in-plane hysteresis loops with low and close SQR parameters ranging from 0.079 to 0.108. The results also reveal that the coercive field of the deposits increases from 29.4 Oe to 41.3 Oe as the electrolyte pH decreases from 4.7 to 3.2.
Nano Today ( IF 18.962 ) Pub Date: 2022-09-15 , DOI:
10.1111/jmi.13142
In this paper, the spatial arrangement and possible interactions between epidermal nerve fibre endings are investigated and modelled by using confocal microscopy data. We are especially interested in possible differences between patterns from healthy volunteers and patients suffering from mild diabetic neuropathy. The locations of the points, where nerves enter the epidermis, the first branching points and the points where the nerve fibres terminate, are regarded as realizations of spatial point processes. We propose an anisotropic point process model for the locations of the nerve fibre endings in three dimensions, where the points interact in cylindrical regions. First, the locations of end points in R2$\mathbb {R}^2$ are modelled as clusters around the branching points and then, the model is extended to three dimensions using a pairwise interaction Markov field model with cylindrical neighbourhood for the z-coordinates conditioned on the planar locations of the points. We fit the model to samples taken from healthy subjects and subjects suffering from diabetic neuropathy. In both groups, after a hardcore radius, there is some attraction between the end points. However, the range and strength of attraction are not the same in the two groups. Performance of the model is evaluated by using a cylindrical version of Ripley's K function due to the anisotropic nature of the data. Our findings suggest that the proposed model is able to capture the 3D spatial structure of the end points.
Nano Today ( IF 18.962 ) Pub Date: 2022-12-21 , DOI:
10.1111/jmi.13165
Cannabis glandular trichomes produce and store an abundance of lipidic specialised metabolites (e.g. cannabinoids and terpenes) that are consumed by humans for medicinal and recreational purposes. Due to a lack of genetic resources and inherent autofluorescence of cannabis glandular trichomes, our knowledge of cannabinoid trafficking and secretion is limited to transmission electron microscopy (TEM). Advances in cryofixation methods has resulted in ultrastructural observations closer to the ‘natural state’ of the living cell, and recent reports of cryofixed cannabis trichome ultrastructure challenge the long-standing model of cannabinoid trafficking proposed by ultrastructural reports using chemically fixed samples. Here, we compare the ultrastructural morphology of cannabis glandular trichomes preserved using conventional chemical fixation and ultrarapid cryofixation. We show that chemical fixation results in amorphous metabolite inclusions surrounding the organelles of glandular trichomes that were not present in cryofixed samples. Vacuolar morphology in cryofixed samples exhibited homogenous electron density, while chemically fixed samples contained a flocculent electron dense periphery and electron lucent lumen. In contrast to the apparent advantages of cryopreservation, fine details of cell wall fibre orientation could be observed in chemically fixed glandular trichomes that were not seen in cryofixed samples. Our data suggest that chemical fixation results in intracellular artefacts that impact the interpretation of lipid production and trafficking, while enabling greater detail of extracellular polysaccharide organisation.
Nano Today ( IF 18.962 ) Pub Date: 2022-12-24 , DOI:
10.1111/jmi.13166
Currently, silver nanoparticles (AgNPs) are the most produced nanoparticles in global market and have been widely utilized in the biomedical field. Here, we investigated the morphological and mechanical effects of AgNPs on cancerous cells of A549 cells and SMMC-7721 cells with atomic force microscope (AFM). The influence of AgNPs on the morphological properties and mechanical properties of cancerous cells were characterized utilizing the force–volume (FV) mode and force spectroscopy (FS) mode of AFM measurement. We mainly focus on the comparison of the effects of AgNPs on the two types of cancerous cells based on the fitting results of calculating the Young's moduli utilizing the Sneddon model. The results showed that the morphology changed little, but the mechanical properties of height, roughness, adhesion force and Young's moduli of two cancerous cells varied significantly with the stimulation of different concentrations of AgNPs. This research has provided insights into the classification and characterization of the effects of the various concentrations of AgNPs on the cancerous cells in vitro by utilizing AFM methodologies for disease therapy.
Nano Today ( IF 18.962 ) Pub Date: 2023-01-11 , DOI:
10.1111/jmi.13168
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.90 | 100 | Science Citation Index Science Citation Index Expanded | Not |
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